5-(2-Methoxyethoxy)-1,2,3,4-tetrahydroisoquinoline

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 5-(2-methoxyethoxy)-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C12H17NO2/c1-14-7-8-15-12-4-2-3-10-9-13-6-5-11(10)12/h2-4,13H,5-9H2,1H3
• InChI Key: YNCJCDFLKIXMNL-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=CC2=C1CCNC2

Description

5-(2-Methoxyethoxy)-1,2,3,4-tetrahydroisoquinoline is a chemical compound that belongs to the class of tetrahydroisoquinolines. This compound is characterized by the presence of a methoxyethoxy group attached to the tetrahydroisoquinoline core. Tetrahydroisoquinolines are known for their diverse biological activities and have been studied extensively for their potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(2-Methoxyethoxy)-1,2,3,4-tetrahydroisoquinoline typically involves the following steps:

Starting Material: The synthesis begins with commercially available starting materials such as 2-methoxyethanol and isoquinoline.

Formation of Intermediate: The first step involves the formation of an intermediate by reacting isoquinoline with 2-methoxyethanol in the presence of a suitable catalyst.

Cyclization: The intermediate undergoes cyclization under controlled conditions to form the tetrahydroisoquinoline core.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process typically includes:

Batch or Continuous Flow Reactors: Utilizing batch or continuous flow reactors to control reaction parameters such as temperature, pressure, and reaction time.

Purification: Employing purification techniques such as crystallization, distillation, or chromatography to isolate the desired product. 3